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Compound of Interest

Compound Name: Reactive Violet 5

Cat. No.: B1142343 Get Quote

An In-depth Technical Guide to C.I. Reactive Violet 5

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and application of C.I. Reactive Violet 5 (C.I. 18097). The information is intended

for researchers, scientists, and professionals in drug development and related fields who

require detailed technical information on this compound.

Chemical Identity and Physicochemical Properties
C.I. Reactive Violet 5 is a monoazo reactive dye containing a vinyl sulfone reactive group. This

group allows the dye to form a covalent bond with the hydroxyl groups of cellulosic fibers,

leading to excellent wash fastness. It is a metal complex dye, typically involving copper, which

enhances its light fastness and influences its shade.[1][2]

The key physicochemical properties of Reactive Violet 5 are summarized in the table below.
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Property Value Reference

C.I. Name C.I. Reactive Violet 5 [2]

C.I. Number 18097 [2]

CAS Number 12226-38-9 [2]

Molecular Formula C₂₀H₁₆N₃Na₃O₁₅S₄ [2][3]

Molecular Weight 735.59 g/mol [2][3]

IUPAC Name

trisodium;5-acetamido-4-

hydroxy-3-[[2-hydroxy-5-(2-

sulfonatooxyethylsulfonyl)phen

yl]diazenyl]naphthalene-2,7-

disulfonate

[3]

Appearance Purple-brown powder [2]

Solubility Soluble in water [2]

Chemical Structure
The chemical structure of C.I. Reactive Violet 5 is characterized by a naphthalene-based azo

chromophore linked to a phenyl ring that carries the vinyl sulfone reactive group in its masked

(sulfatoethylsulfonyl) form.

Caption: 2D representation of C.I. Reactive Violet 5.

Synthesis Pathway and Experimental Protocols
General Synthesis Pathway
The industrial synthesis of C.I. Reactive Violet 5 involves a multi-step process. While specific

process parameters are proprietary, the general chemical pathway is well-established for azo

dyes.[2] It consists of the diazotization of an aromatic amine, followed by an azo coupling

reaction with a suitable coupling component, and subsequent complexation with a metal salt.[2]
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Caption: General synthesis workflow for C.I. Reactive Violet 5.

Representative Experimental Protocol: Exhaust Dyeing
of Cotton
While a specific protocol for the synthesis of Reactive Violet 5 is not publicly available, a

general laboratory procedure for its application in dyeing cellulosic fibers like cotton is provided

below. This protocol is representative of exhaust dyeing methods for vinyl sulfone reactive

dyes.[4][5][6]

Materials and Equipment:

Scoured and bleached cotton fabric

C.I. Reactive Violet 5

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Soda Ash, Na₂CO₃)

Laboratory dyeing machine (e.g., beaker dyeing machine)

pH meter and standard buffers

Water bath or heating system

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1142343?utm_src=pdf-body-img
https://www.benchchem.com/product/b1142343?utm_src=pdf-body
https://www.benchchem.com/product/b1142343?utm_src=pdf-body
https://www.sahadyes.com/reactive-dyes/vinyl-sulfone/
http://dyeingworld1.blogspot.com/2009/12/reactive-vinyl-sulfone-dyes.html
https://longwayeducation.com/2024/05/28/reactive-dyes-properties-methods-and-risks/
https://www.benchchem.com/product/b1142343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dye Bath Preparation: Prepare a dyebath with a liquor ratio (ratio of the weight of the goods

to the volume of the liquid) of 1:20 (e.g., 5 grams of fabric in 100 mL of water).

Dye Dissolution: Accurately weigh the required amount of C.I. Reactive Violet 5 (e.g., 2% on

weight of fiber, owf) and make a paste with a small amount of cold water. Add boiling water

to dissolve the dye completely.

Initial Dyeing Step (Exhaustion):

Set the dyebath temperature to 40°C.

Add the dissolved dye to the bath.

Immerse the cotton fabric in the dyebath and run for 10 minutes to ensure even wetting.

Gradually add the required amount of electrolyte (e.g., 60 g/L NaCl) in three portions over

30 minutes. The electrolyte promotes the exhaustion of the dye onto the fiber.

Raise the temperature to 60°C over 20 minutes and continue running for another 20

minutes.

Fixation Step:

Add the required amount of alkali (e.g., 20 g/L Soda Ash) to the dyebath. The alkali raises

the pH, activating the cellulose fiber and the vinyl sulfone group, which then react to form

a covalent bond.

Continue the dyeing process at 60°C for 60 minutes.

Washing Off:

Drain the dyebath.

Rinse the fabric thoroughly with cold water.
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Perform a soaping wash at 90-95°C for 15 minutes with a non-ionic detergent (e.g., 2 g/L)

to remove any unfixed, hydrolyzed dye.

Rinse again with hot and then cold water until the rinse water is clear.

Dry the dyed fabric.
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Caption: Experimental workflow for exhaust dyeing of cotton.
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Spectroscopic and Performance Data
Spectroscopic Characterization
Detailed spectroscopic data such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry for C.I.

Reactive Violet 5 are not readily available in peer-reviewed literature. However, some UV-

Visible and FT-IR data have been reported, primarily in the context of degradation studies.

Technique Observation Reference

UV-Visible Spectroscopy

Exhibits a maximum

absorbance (λmax) in the

visible region at approximately

560 nm, corresponding to its

violet color. A second peak is

observed in the UV region

around 220 nm, related to the

aromatic structure.

[7][8]

FT-IR Spectroscopy

The spectrum shows

characteristic peaks for its

functional groups. While a

detailed assignment is not

available, studies on its

degradation products confirm

the breakdown of the azo bond

(peak around 1600 cm⁻¹

disappears).

[9]

Typical Dyeing Performance
Specific quantitative data for the fixation efficiency and colorfastness of C.I. Reactive Violet 5
is limited. The table below provides typical performance characteristics for vinyl sulfone-type

reactive dyes on cotton fabric, which are expected to be similar for Reactive Violet 5.
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Performance Metric Typical Rating / Value Reference

Light Fastness (ISO 105-B02) 3-4 (Moderate to Good) [10]

Washing Fastness (ISO 105-

C02)
4-5 (Good to Excellent) [10]

Rubbing Fastness - Dry (ISO

105-X12)
4-5 (Good to Excellent) [11]

Rubbing Fastness - Wet (ISO

105-X12)
3 (Moderate) [11]

Fixation Efficiency
60-80% (Varies with

conditions)
[12]

Note: Fastness is rated on a scale of 1 to 5, where 5 is the highest fastness.

Environmental Data: Decolorization Efficiency
Several studies have investigated the removal of Reactive Violet 5 from aqueous solutions

using Advanced Oxidation Processes (AOPs), which is relevant for wastewater treatment.

Treatment

Process
Conditions

Removal

Efficiency
Time Reference

UV-A-Fenton

pH 3.0, [H₂O₂] =

4.0 mM, [Fe²⁺] =

0.15 mM

95.5% 7 min [13]

Fenton

pH 3.0, [H₂O₂] =

4.0 mM, [Fe²⁺] =

0.15 mM

86.6% 7 min [13]

Photocatalysis

(Fe-doped TiO₂)

pH 10, 3 g/L

catalyst, 60 mM

H₂O₂

~100% 2 hours [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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